Delmadinone
Delmadinone
Brand Name:
Vulcanchem
CAS No.:
15262-77-8
VCID:
VC21148731
InChI:
InChI=1S/C21H25ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h4,7,10-11,14-16,25H,5-6,8-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O
Molecular Formula:
C₂₁H₂₅ClO₃
Molecular Weight:
360.9 g/mol
Delmadinone
CAS No.: 15262-77-8
Cat. No.: VC21148731
Molecular Formula: C₂₁H₂₅ClO₃
Molecular Weight: 360.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15262-77-8 |
|---|---|
| Molecular Formula | C₂₁H₂₅ClO₃ |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-17-hydroxy-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H25ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h4,7,10-11,14-16,25H,5-6,8-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1 |
| Standard InChI Key | ZSAMZEYLGUEVJW-TTYLFXKOSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)C=C[C@]34C)Cl)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O |
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